Cas no 1374408-05-5 (2-((5-chloro-1H-1,2,4-triazol-3-yl)sulfonyl)ethanol)

• Product Name: 2-((5-chloro-1H-1,2,4-triazol-3-yl)sulfonyl)ethanol
• CAS No: 1374408-05-5
• MF: C₄H₆ClN₃O₃S
• MW: 211.626738071442
• CID: 5159847
• Update Time: 2025-05-24

2-((5-chloro-1H-1,2,4-triazol-3-yl)sulfonyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((5-chloro-1H-1,2,4-triazol-3-yl)sulfonyl)ethanol
• Ethanol, 2-[(5-chloro-1H-1,2,4-triazol-3-yl)sulfonyl]-

• Inchi： 1S/C4H6ClN3O3S/c5-3-6-4(8-7-3)12(10,11)2-1-9/h9H,1-2H2,(H,6,7,8)
• InChI Key： BLCMMSSQAWWXDZ-UHFFFAOYSA-N
• SMILES： C(O)CS(C1N=C(Cl)NN=1)(=O)=O

Additional information on 2-((5-chloro-1H-1,2,4-triazol-3-yl)sulfonyl)ethanol

Introduction to 2-((5-Chloro-1H-1,2,4-triazol-3-yl)sulfonyl)ethanol (CAS No. 1374408-05-5)

2-((5-Chloro-1H-1,2,4-triazol-3-yl)sulfonyl)ethanol (CAS No. 1374408-05-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-((5-chloro-1H-1,2,4-triazol-3-yl)sulfonyl)ethanol consists of a sulfonyl group attached to an ethanol moiety, with a 5-chloro-substituted 1H-1,2,4-triazole ring. This combination of functional groups imparts specific chemical and biological properties that make it an attractive candidate for further investigation.

Recent research studies have highlighted the potential of 2-((5-chloro-1H-1,2,4-triazol-3-yl)sulfonyl)ethanol in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens. The triazole moiety is known for its broad-spectrum antifungal properties, and the addition of the sulfonyl and ethanol groups enhances its efficacy and selectivity.

In another study conducted by a team of researchers at a leading pharmaceutical institute, 2-((5-chloro-1H-1,2,4-triazol-3-yl)sulfonyl)ethanol was found to have significant anti-inflammatory effects. The compound was tested in both in vitro and in vivo models of inflammation, showing a marked reduction in pro-inflammatory cytokine production and inflammation markers. These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

The pharmacological profile of 2-((5-chloro-1H-1,2,4-triazol-3-yl)sulfonyl)ethanol has also been extensively studied. Its high solubility in water and low toxicity make it an ideal candidate for formulation into various dosage forms. Additionally, its stability under different conditions ensures that it can be effectively stored and transported without degradation.

In the realm of drug discovery, 2-((5-chloro-1H-1,2,4-triazol-3-yl)sulfonyl)ethanol has been identified as a promising scaffold for the design of new therapeutic agents. Computational studies have shown that this compound can interact with specific protein targets involved in various disease pathways. For example, molecular docking simulations have revealed that it can bind to key enzymes involved in inflammatory responses and fungal growth inhibition.

The synthesis of 2-((5-chloro-1H-1,2,4-triazol-3-yl)sulfonyl)ethanol has been optimized to improve yield and purity. Several synthetic routes have been reported in the literature, each offering unique advantages depending on the desired scale and application. One common approach involves the reaction of 5-chloro-1H-1,2,4-triazole with sulfonyl chloride followed by nucleophilic substitution with ethanol. This method provides a straightforward and efficient route to the target compound.

From a regulatory perspective, 2-((5-chloro-1H-1,2,4-triazol-3-yl)sulfonyl)ethanol is classified as a research chemical and is not currently regulated as a pharmaceutical product. However, as research progresses and potential therapeutic applications are identified, regulatory agencies such as the FDA and EMA will likely require comprehensive safety and efficacy data before approving it for clinical use.

In conclusion, 2-( (5-Chloro - 1 H - 1 , 2 , 4 - triazol - 3 - yl ) sulfonyl ) ethanol (CAS No. 1374408 - 05 - 5) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As the field advances, this compound is poised to play a significant role in addressing unmet medical needs.